Cas no 633296-54-5 (4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide)

• Product Name: 4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide
• CAS No: 633296-54-5
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 6336159
• PubChem ID: 2148478
• Update Time: 2025-06-14

4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide
• CHEMBL1532806
• SR-01000015291-1
• AKOS021641994
• SR-01000015291
• 633296-54-5
• SMR000320231
• F1801-0062
• 4-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide
• HMS2619P09
• MLS000419487

• Inchi： 1S/C13H12ClN3O3/c1-16-10(7-11(18)17(2)13(16)20)15-12(19)8-3-5-9(14)6-4-8/h3-7H,1-2H3,(H,15,19)
• InChI Key： VGXBJKIGFZWIME-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=CC(N(C)C(N1C)=O)=O)=O

Computed Properties

• Exact Mass: 293.0567189g/mol
• Monoisotopic Mass: 293.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide

Research Brief on 4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide (CAS: 633296-54-5)

The compound 4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide (CAS: 633296-54-5) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 633296-54-5 as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are critical targets in cancer therapy. The compound exhibited IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

Structural analysis of 4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide reveals key interactions with the ATP-binding pocket of CDKs. Molecular docking studies indicate that the chloro-substituted benzamide moiety forms critical hydrogen bonds with the hinge region of the kinase, while the tetrahydropyrimidinone core contributes to hydrophobic interactions. These findings provide a structural basis for the design of more potent and selective analogs.

In addition to its kinase inhibitory properties, recent in vitro studies have explored the compound's effects on cellular proliferation and apoptosis. Experiments conducted in multiple cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), showed dose-dependent inhibition of cell growth and induction of apoptosis. Notably, the compound demonstrated selective cytotoxicity towards cancer cells while showing minimal effects on normal fibroblast cells, suggesting a favorable therapeutic window.

Pharmacokinetic studies of 633296-54-5 have also been initiated to evaluate its drug-like properties. Preliminary data indicate moderate solubility and permeability, with room for improvement in metabolic stability. Current research efforts are focused on structural modifications to enhance bioavailability while maintaining the compound's potent biological activity.

The synthetic route to 4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide has been optimized in recent work, with improvements in yield and purity. A 2022 publication in Organic Process Research & Development described a scalable three-step synthesis starting from commercially available materials, featuring a key condensation reaction between 4-chlorobenzoyl chloride and the tetrahydropyrimidinone intermediate.

Future research directions for this compound include further exploration of its structure-activity relationships (SAR), development of more potent analogs, and evaluation in animal models of disease. The compound's unique scaffold presents opportunities for the development of new chemical probes and potential therapeutics targeting not only CDKs but also other disease-relevant kinases.

In conclusion, 4-chloro-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)benzamide represents a promising chemical entity with demonstrated biological activity and potential for therapeutic development. Continued research on this compound and its derivatives may yield valuable insights for kinase-targeted drug discovery and contribute to the development of novel anticancer agents.